Cas no 860231-47-6 (5,6,7,8-Tetrahydroquinolin-4-ol)

5,6,7,8-Tetrahydroquinolin-4-ol is a heterocyclic compound featuring a partially hydrogenated quinoline scaffold with a hydroxyl group at the 4-position. This structure imparts unique reactivity and versatility, making it a valuable intermediate in organic synthesis and pharmaceutical applications. Its saturated ring system enhances stability while retaining the functional diversity of the quinoline core. The hydroxyl group provides a handle for further derivatization, enabling the synthesis of complex molecules. This compound is particularly useful in medicinal chemistry for developing biologically active agents, including potential therapeutic candidates. Its well-defined chemical properties and synthetic accessibility make it a reliable building block for research and industrial applications.
5,6,7,8-Tetrahydroquinolin-4-ol structure
860231-47-6 structure
Product Name:5,6,7,8-Tetrahydroquinolin-4-ol
CAS No:860231-47-6
MF:C9H11NO
MW:149.189742326736
MDL:MFCD28125581
CID:2092756
PubChem ID:17989211
Update Time:2025-06-07

5,6,7,8-Tetrahydroquinolin-4-ol Chemical and Physical Properties

Names and Identifiers

    • 5,6,7,8-Tetrahydroquinolin-4-ol
    • 5,6,7,8-Tetrahydro-4-quinolinol (ACI)
    • AKOS006355977
    • EN300-264532
    • Z1203745874
    • CS-0096033
    • MFCD28125581
    • 1,4,5,6,7,8-hexahydroquinolin-4-one
    • 860231-47-6
    • DS-3210
    • SCHEMBL293154
    • 5,6,7,8-Tetrahydroquinolin-4(1H)-one
    • 5,6,7,8-tetrahydro-1h-quinolin-4-one
    • 58596-31-9
    • AKOS024464710
    • SY213892
    • MDL: MFCD28125581
    • Inchi: 1S/C9H11NO/c11-9-5-6-10-8-4-2-1-3-7(8)9/h5-6H,1-4H2,(H,10,11)
    • InChI Key: ZGJDQLDCBPXGGF-UHFFFAOYSA-N
    • SMILES: OC1C2CCCCC=2N=CC=1

Computed Properties

  • Exact Mass: 149.084063974g/mol
  • Monoisotopic Mass: 149.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 29.1Ų

5,6,7,8-Tetrahydroquinolin-4-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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